Cas no 277323-14-5 (4-Bromo-1-isopropoxy-2-isopropylbenzene)

• Product Name: 4-Bromo-1-isopropoxy-2-isopropylbenzene
• CAS No: 277323-14-5
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 2123973
• Update Time: 2023-08-04

4-Bromo-1-isopropoxy-2-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropoxy-2-isopropylbenzene
• 4-bromo-2-(propan-2-yl)-1-(propan-2-yloxy)benzene
• 4-Bromo-1-isopropoxy-2-isopropylbenzene

• Inchi： 1S/C12H17BrO/c1-8(2)11-7-10(13)5-6-12(11)14-9(3)4/h5-9H,1-4H3
• InChI Key： OBDKGODWTSCXQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 9.2